Cas no 42926-91-0 (1,6-Anhydro-3-O-benzyl-beta-L-idopyranose min. 98%)

• Product Name: 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose min. 98%
• CAS No: 42926-91-0
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 2855597
• PubChem ID: 11299733
• Update Time: 2025-11-03

1,6-Anhydro-3-O-benzyl-beta-L-idopyranose min. 98% Chemical and Physical Properties

Names and Identifiers

• 1,6-anhydro-3-O-benzyl-β-L-idopyranose
• 42926-91-0
• (1S,2R,3S,4R,5S)-3-(Benzyloxy)-6,8-dioxabicyclo[3.2.1]octane-2,4-diol
• MA29645
• SCHEMBL7987405
• 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose
• 1,6-Anhydro-3-O-benzyl-b-L-idopyranose
• 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose min. 98%

• Inchi： 1S/C13H16O5/c14-10-9-7-17-13(18-9)11(15)12(10)16-6-8-4-2-1-3-5-8/h1-5,9-15H,6-7H2/t9-,10+,11+,12-,13-/m0/s1
• InChI Key： VQNKIHVRWDVCSD-QWQWKMKNSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@@H]([C@@H]1CO2)O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 252.09977361Da
• Monoisotopic Mass: 252.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-159 ºC
• Boiling Point: 457.8±45.0 °C at 760 mmHg
• Flash Point: 230.7±28.7 °C
• Solubility: Slightly soluble (13 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1,6-Anhydro-3-O-benzyl-beta-L-idopyranose min. 98% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose min. 98%

1,6-Anhydro-3-O-benzyl-beta-L-idopyranose (CAS No. 42926-91-0)

The compound 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose (CAS No. 42926-91-0) is a highly specialized sugar derivative with significant applications in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the properties of a sugar moiety with a benzyl group, making it a valuable building block for various chemical syntheses. The min. 98% purity ensures its suitability for high-quality research and industrial applications.

Recent studies have highlighted the importance of anhydro sugars like 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose in the development of advanced materials. Researchers have explored its role in the synthesis of glycoconjugates, which are critical in vaccine development and targeted drug delivery systems. The anhydro form of this sugar provides enhanced stability and reactivity, making it an ideal precursor for constructing complex carbohydrate structures.

The synthesis of 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose involves a series of carefully controlled reactions that ensure the preservation of stereochemistry and functional group integrity. The introduction of the benzyl group at the C3 position not only enhances the compound's stability but also facilitates further modifications in downstream processes. This makes it a versatile intermediate in the synthesis of bioactive molecules and natural product analogs.

In terms of applications, 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose has found significant use in the pharmaceutical industry as a key component in the synthesis of antiviral agents and anticancer drugs. Its ability to form stable glycosidic bonds with other biomolecules has made it a valuable tool in drug design. Recent advancements in enzymatic glycosylation techniques have further expanded its utility, enabling more efficient and selective synthesis pathways.

From an analytical standpoint, the characterization of 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and confirm its identity with high precision. The compound's physical properties, including its melting point and solubility characteristics, are well-documented and contribute to its ease of handling in laboratory settings.

Looking ahead, the demand for highly pure sugar derivatives like 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose is expected to grow as researchers continue to explore their potential in emerging fields such as synthetic biology and biotechnology. Its role as a chiral building block is particularly noteworthy, as it enables the construction of enantiomerically pure compounds that are essential for modern drug discovery efforts.

In conclusion, 1,6-Anhydro-3-O-benzyl-beta-L-idopyranose (CAS No. 42926-91-0) stands out as a critical intermediate in contemporary chemical research. Its unique structure, high purity (min. 98%), and versatile applications make it an indispensable tool for scientists across various disciplines. As research continues to uncover new possibilities for this compound, its significance in advancing both academic and industrial endeavors will undoubtedly grow.